Cas no 20967-50-4 (methyl 3,3-dimethyloxetane-2-carboxylate)

• Product name: methyl 3,3-dimethyloxetane-2-carboxylate
• CAS No: 20967-50-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5105556
• PubChem ID: 126970293

methyl 3,3-dimethyloxetane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3-dimethyloxetane-2-carboxylate
• methyl3,3-dimethyloxetane-2-carboxylate
• F93344
• MFCD04973501
• SB12804
• CS-0184871
• 20967-50-4

• Inchi： 1S/C7H12O3/c1-7(2)4-10-5(7)6(8)9-3/h5H,4H2,1-3H3
• InChI Key： CIQGDVPEPLSFKT-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C1C(OC)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1

Additional information on methyl 3,3-dimethyloxetane-2-carboxylate

Recent Advances in the Application of Methyl 3,3-Dimethyloxetane-2-carboxylate (CAS: 20967-50-4) in Chemical Biology and Pharmaceutical Research

Methyl 3,3-dimethyloxetane-2-carboxylate (CAS: 20967-50-4) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have highlighted its potential in the synthesis of bioactive molecules, drug discovery, and material science. This research brief aims to provide an overview of the latest advancements and applications of this compound, focusing on its role in medicinal chemistry and drug development.

One of the key areas of interest is the use of methyl 3,3-dimethyloxetane-2-carboxylate as a precursor in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of oxetane-containing scaffolds, which are increasingly recognized for their ability to modulate drug-like properties such as solubility, metabolic stability, and bioavailability. The researchers employed a novel catalytic system to achieve high yields and enantioselectivity, paving the way for more efficient synthetic routes.

In addition to its synthetic applications, methyl 3,3-dimethyloxetane-2-carboxylate has been investigated for its potential as a bioisostere in drug design. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into protease inhibitors, where the oxetane ring was found to enhance binding affinity and selectivity. The study utilized molecular docking and kinetic assays to validate the improved pharmacological profile of the modified inhibitors, suggesting promising avenues for future drug development.

Another significant development involves the use of this compound in polymer chemistry. Researchers at a leading pharmaceutical company reported the synthesis of biodegradable polymers incorporating methyl 3,3-dimethyloxetane-2-carboxylate as a monomer. These polymers exhibited tunable mechanical properties and degradation rates, making them suitable for controlled drug delivery systems. The findings were published in ACS Applied Materials & Interfaces (2023) and have sparked interest in the design of next-generation biomaterials.

Despite these advancements, challenges remain in the large-scale production and functionalization of methyl 3,3-dimethyloxetane-2-carboxylate. A review article in Chemical Reviews (2024) highlighted the need for more sustainable and cost-effective synthetic methods, as well as a deeper understanding of its reactivity under various conditions. Future research directions may include the exploration of green chemistry approaches and the development of new catalytic systems to address these limitations.

In conclusion, methyl 3,3-dimethyloxetane-2-carboxylate (CAS: 20967-50-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, with recent studies underscoring its potential to address unmet medical needs. As the field progresses, interdisciplinary collaborations and innovative methodologies will be essential to fully harness the capabilities of this compound.